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Compound of Interest |

Compound Name: Nicofuranose
CAS No.: 15351-13-0
Cat. No.: B101836
Get Quote
. J

For immediate release: This document provides essential procedural guidance for the safe
handling and disposal of nicofuranose in a laboratory setting. Adherence to these protocols is
critical for ensuring personnel safety and environmental compliance. Nicofuranose, a niacin
derivative used as an antilipidemic agent, requires careful management as chemical waste due
to its potential hazards.

Key Safety and Logistical Information

Proper disposal of nicofuranose is paramount to prevent environmental contamination and
ensure a safe laboratory environment. As a pharmaceutical compound and a pyridine
derivative, nicofuranose should be treated as hazardous chemical waste. It is crucial to
prevent its release into the aquatic environment, as related compounds have been shown to be
harmful to aquatic life. Under no circumstances should nicofuranose or its containers be
disposed of via standard trash or sanitary sewer systems. All disposal procedures must comply
with local, state, and federal regulations.

Chemical and Physical Properties of Nicofuranose

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b101836#bc-rfq
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b101836/docs?utm_src=pdf-body#proper-disposal-of-nicofuranose-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A comprehensive understanding of the chemical and physical properties of nicofuranose is
essential for its safe handling and disposal. The following table summarizes key quantitative
data for this compound.

Property Value

Molecular Formula C30H24N4010
Molecular Weight 600.54 g/mol

CAS Number 15351-13-0
Appearance Solid (form may vary)

Causes serious eye irritation. Harmful to aquatic
Known Hazards i
ife.

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of nicofuranose
waste generated in a research laboratory. This procedure is designed to minimize exposure
risks and ensure regulatory compliance.

1. Personal Protective Equipment (PPE)

Before handling nicofuranose waste, all personnel must be equipped with the following
minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect against skin contact.

2. Waste Segregation and Collection

Designated Waste Stream: All nicofuranose waste, including pure compound, contaminated
labware (e.g., pipette tips, weighing boats), and personal protective equipment, must be
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segregated as hazardous chemical waste.

Avoid Mixing: Do not mix nicofuranose waste with other waste streams, such as non-
hazardous trash, sharps, or other incompatible chemical wastes.

. Containerization

Appropriate Container: Use a designated, leak-proof, and chemically compatible hazardous
waste container. The container should have a secure screw-top lid.

Original Containers: Whenever possible, collect waste in the original product container,
provided it is in good condition.

. Labeling

Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste."

Contents Declaration: The label must include the full chemical name, "Nicofuranose," and
an accurate estimation of the quantity.

Hazard Warning: The label should also indicate the known hazards (e.g., "Eye Irritant,”
"Harmful to Aquatic Life").

. Storage

Satellite Accumulation Area: Store the sealed and labeled waste container in a designated
satellite accumulation area within the laboratory.

Safe Location: The storage area should be away from general traffic, heat sources, and
incompatible chemicals. Ensure the container is stored in a secure and well-ventilated
location.

. Disposal

Professional Disposal Service: Arrange for the collection and disposal of the nicofuranose
waste through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.
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e Regulatory Compliance: Ensure that the disposal process is fully compliant with all
applicable federal, state, and local regulations.

Nicofuranose Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of nicofuranose in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of nicofuranose waste.

¢ To cite this document: BenchChem. [Proper Disposal of Nicofuranose: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101836/docs#proper-disposal-of-nicofuranose-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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